5,5-Dimethyl-3-oxocyclohex-1-en-1-yl butanoate

• CAS No.: 69629-37-4
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: (5,5-dimethyl-3-oxocyclohexen-1-yl) butanoate
• InChI: InChI=1S/C12H18O3/c1-4-5-11(14)15-10-6-9(13)7-12(2,3)8-10/h6H,4-5,7-8H2,1-3H3
• InChI Key: MHWWOHIPZOUXSB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)OC1=CC(=O)CC(C1)(C)C

Description

5,5-Dimethyl-3-oxocyclohex-1-en-1-yl butanoate is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimedone (5,5-dimethylcyclohexane-1,3-dione, 99%, 14.2 g), pyridine (9 ml) and methylene chloride (100 ml) were mixed in a flask and butyryl chloride (11.4 g) was added dropwise. The mixture was stirred for 26 hours at room temperature and filtered. The filtrate was washed with HCl (6 N, 100 ml), water (100 ml), saturated Na2CO3 (50 ml), water (50 ml), dried (MgSO4). The solvent was removed under reduced pressure to yield 3-butyroxy-5,5-dimethylcyclohex-2-en-1-one as a yellow liquid.